Cas no 915924-24-2 (3-(3-Aminophenyl)-1H-pyrazol-5(4H)-one)

3-(3-Aminophenyl)-1H-pyrazol-5(4H)-one structure
915924-24-2 structure
Product Name:3-(3-Aminophenyl)-1H-pyrazol-5(4H)-one
CAS No:915924-24-2
MF:C9H9N3O
MW:175.187261343002
CID:1086354
PubChem ID:25220854
Update Time:2025-04-20

3-(3-Aminophenyl)-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Aminophenyl)-1H-pyrazol-5(4H)-one
    • 5-(3-Aminophenyl)-2,4-dihydro-3H-pyrazol-3-one
    • BB 0260417
    • AKOS005172342
    • 915924-24-2
    • 3-(3-aminophenyl)-1,4-dihydropyrazol-5-one
    • ALBB-010148
    • STK506244
    • 3H-pyrazol-3-one, 5-(3-aminophenyl)-2,4-dihydro-, hydrochloride
    • MDL: MFCD08059838
    • Inchi: 1S/C9H9N3O/c10-7-3-1-2-6(4-7)8-5-9(13)12-11-8/h1-4H,5,10H2,(H,12,13)
    • InChI Key: LSOYNQAPMFBFMA-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2C=CC=C(C=2)N)=NN1

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 67.5Ų
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